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Compound of Interest

Compound Name: 4-Chlorothiophene-3-sulfonamide
Cat. No.: B13630393
Get Quote

Technical Safety Guide: 4-Chlorothiophene-3-sulfonamide

Part 1: Executive Technical Summary

Compound Identity & Context 4-Chlorothiophene-3-sulfonamide is a specialized heterocyclic
building block, primarily utilized in Fragment-Based Drug Discovery (FBDD) and the synthesis
of agrochemicals.[1] Unlike its more common isomer (5-chlorothiophene-2-sulfonamide), this
3,4-substituted variant offers unique vector geometry for pi-stacking interactions in protein
active sites.[1]

Status:Rare / Custom Synthesis Intermediate Note on Data: As a non-commodity chemical,
specific regulatory toxicity data (LD50) is limited.[1] The protocols below are derived from
Structure-Activity Relationship (SAR) analysis using validated analogs: 5-chlorothiophene-2-
sulfonamide (functional analog) and 4-chlorothiophene-3-carboxylic acid (structural analog).[1]

Part 2: Chemical Identity & Predicted Properties

Table 1: Physicochemical Constants (Predicted/Analog-Based)
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Property Value | Description Significance in Handling

Sulfur/Chlorine content

Molecular Formula C4HaCINO2S2 requires scrubber incineration.

[1]

Moderate dust potential if

Molecular Weight 197.66 g/mol )
solid.[1]
) ) ) Likely crystalline; risk of
Physical State Off-white to pale yellow solid ) ) ]
particulate inhalation.[1]
Stable solid at room temp;
Melting Point 145-155 °C (Est.)[1] thermal decomposition yields
SOX/HCL.[1]
Weakly acidic; soluble in basic
pKa (Sulfonamide) ~10.0 aqueous solutions (pH > 11).
[1]
Moderate lipophilicity; potential
LogP ~1.8 . bop i yoP
for skin absorption.[1]
N Use compatible solvent-
Solubility DMSO, DMF, Methanol

resistant gloves (e.g., Butyl).[1]

Part 3: Hazard Identification & Toxicology (GHS)[1]

Core Directive: Treat as a Category 2 Skin/Eye Irritant and Category 3 Respiratory Irritant until
proven otherwise.[1]

Visualizing the Hazard Mechanism The following diagram illustrates the chemical moieties
responsible for specific hazards, guiding your PPE selection.
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Caption: Figure 1. Structural Hazard Analysis. The sulfonamide moiety drives
irritation/sensitization risks, while the thiophene core presents metabolic toxicity concerns.

GHS Classifications (Derived):

H315: Causes skin irritation.[1][2][3][4][5][6]

H319: Causes serious eye irritation.[1][2][3][4][5][6]

H335: May cause respiratory irritation.[1][2][5][6]

H317: May cause an allergic skin reaction (Sulfonamide class warning).[1]

Part 4: Safe Handling & Engineering Controls

Expert Insight: Standard "nitrile gloves" are insufficient for long-term handling of thiophenes in
organic solvents (DMSO/DCM).[1] Thiophenes can permeate thin nitrile.[1]

1. Primary Containment (Engineering Controls)

» Solid Handling: Weighing must be performed in a Class | Biological Safety Cabinet or a
Chemical Fume Hood with a face velocity of 0.5 m/s (100 fpm).[1]
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» Static Control: Use an ionizing bar or anti-static gun during weighing; dry sulfonamide
powders are prone to static charge buildup, leading to dispersion.[1]

2. Personal Protective Equipment (PPE) Matrix

Advanced Protocol

Body Part Standard Protocol .
(Solution Phase)

o Laminate Film (Silver Shield)
Nitrile (Double gloved, 0.11 o ]
Hands or Butyl Rubber if dissolved in

mm)
DCM/DMF.[1]

P100/0V Cartridge if handling

Respiratory N95 (if in hood) outside containment or
heating.[1]
) ) Chemical Splash Goggles
Eyes Safety Glasses w/ Side Shields o
(Face shield if >10g scale).[1]
Tyvek Sleeves (prevent wrist
Body Lab Coat (Cotton/Poly)

exposure).[1]

Part 5: Emergency Response Protocols

Self-Validating Workflow: This decision tree ensures immediate, logical action during a spill,
minimizing panic-induced errors.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://fluorochem.co.uk/product/F774842/
https://fluorochem.co.uk/product/F774842/
https://fluorochem.co.uk/product/F774842/
https://fluorochem.co.uk/product/F774842/
https://fluorochem.co.uk/product/F774842/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13630393?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Incident Detected

Identify Type

Solid Spill
(Powder)

'

Solution Spill
(Solvent)

|

1. Dampen w/ PEG-400
2. Scoop (No Dust)
3. Wipe 1M NaOH

1. Absorb (Vermiculite)
2. Do NOT use Bleach
(Reaction risk)

Seal in HazWaste Bag

Label: ‘'Thiophene/Sulfonamide'

Click to download full resolution via product page

Caption: Figure 2. Emergency Response Decision Tree. Note the specific prohibition of bleach

(hypochlorite) which can form chloramines with sulfonamides.

First Aid Measures:

e Eye Contact: Rinse immediately with water for 15 minutes.[1][2][6][7] Critical: Lift eyelids to

remove trapped particles.[1]

» Skin Contact: Wash with soap and water.[1][2][5][6][7][8] Do not use ethanol (increases skin

permeability).[1]

« Inhalation: Move to fresh air. If wheezing occurs (sulfonamide sensitization), seek medical

attention immediately.[1]

Part 6: Storage, Stability & Disposal
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Storage Conditions:
o Temperature: 2—8°C (Refrigerate).

o Atmosphere: Store under Argon or Nitrogen.[1] Thiophene rings can be sensitive to photo-
oxidation over long periods.[1]

e Incompatibilities: Strong oxidizing agents, Acid chlorides (reaction at sulfonamide nitrogen).

[1]
Disposal Framework:

e Segregation: Do not mix with general organic waste if possible.[1] Segregate into
"Halogenated/Sulfur-Containing" waste streams.[1]

» Destruction: High-temperature incineration (>1000°C) with secondary combustion chamber
and scrubber is required to manage SOz and HCI emissions.[1]

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 118426 (Analog: 4-Chloro-3-pyridinesulfonamide).[1] Retrieved from [Link]

» European Chemicals Agency (ECHA).Registration Dossier for Thiophene-2-sulfonamide
derivatives.[1][9] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [MSDS and safety data for handling 4-Chlorothiophene-
3-sulfonamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13630393/docs#msds-and-safety-data-for-handling-

4-chlorothiophene-3-sulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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